4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-[2-(1,3-benzodioxole-5-carbonylamino)ethyl]-N-(2-ethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C23H28N4O5/c1-2-30-19-6-4-3-5-18(19)25-23(29)27-13-11-26(12-14-27)10-9-24-22(28)17-7-8-20-21(15-17)32-16-31-20/h3-8,15H,2,9-14,16H2,1H3,(H,24,28)(H,25,29)
• InChI Key: WGSQWHYQNXEVEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)CCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol

Description

The compound “4-(2-(benzo[d][1,3]dioxole-5-carboxamido)ethyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide” is a complex organic molecule. It contains a benzo[d][1,3]dioxole moiety, which is a type of aromatic organic compound. The molecule also includes a piperazine ring, which is a heterocyclic amine.

Scientific Research Applications

Synthesis and Biological Activities

Anti-inflammatory and Analgesic Agents : Research on compounds structurally related to the query chemical has led to the development of novel heterocyclic compounds derived from visnagenone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were screened for their ability to inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), showing promising results comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities : Several studies have synthesized new derivatives with structures similar to the query compound, demonstrating good to moderate antimicrobial activities against various microorganisms. This includes efforts to develop novel 1,2,4-triazole derivatives and their evaluation against a range of test microorganisms, highlighting the compound's potential in addressing bacterial and fungal infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antiviral and Enzyme Inhibition : Compounds with structural similarities to the inquiry have been synthesized and evaluated for their potential antiviral activities, including inhibition of the Tobacco Mosaic Virus (TMV), and for antimicrobial properties. Some derivatives have shown promising results, suggesting their utility in the development of new therapeutic agents against viral and microbial infections (Reddy, Rasheed, Subba Rao, Adam, Venkata Rami Reddy, & Raju, 2013).